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Compound of Interest

Compound Name: Pentyl carbonotrithioate

Cat. No.: B15420509

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a compilation of available data and general safety principles
for a chemical with limited publicly accessible safety information. "Pentyl carbonotrithioate" is
a specialized chemical, and a comprehensive Safety Data Sheet (SDS) with detailed
toxicological and physical hazard data is not readily available. Therefore, this document should
be used as a supplementary resource to a thorough risk assessment conducted by qualified
personnel. All handling and experimental procedures should be performed in accordance with
institutional safety protocols and under the direct supervision of a qualified chemist.

Introduction to Pentyl Carbonotrithioate

Pentyl carbonotrithioate is an organosulfur compound belonging to the trithiocarbonate class
of molecules.[1] These compounds are characterized by a carbon atom double-bonded to one
sulfur atom and single-bonded to two other sulfur atoms. The "pentyl" designation indicates the
presence of a five-carbon alkyl group attached to one of the sulfur atoms. Its primary
application is in polymer chemistry, specifically as a chain transfer agent in Reversible Addition-
Fragmentation chain Transfer (RAFT) polymerization.[1] This technique allows for the synthesis
of polymers with controlled molecular weights and narrow molecular weight distributions.[1]

Physicochemical Properties

Quantitative physical and chemical data for pentyl carbonotrithioate are not well-documented
in publicly available literature. However, some properties of the parent carbonotrithioate ion are
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available.
Property Value Source
Molecular Weight 108.2 g/mol PubChem
Monoisotopic Mass 107.91621352 Da PubChem

Note: These values are for the carbonotrithioate anion (CS3)2- and do not include the pentyl
group.

Hazard Identification and Safety Precautions

Due to the lack of a specific Safety Data Sheet for pentyl carbonotrithioate, a comprehensive
hazard profile is unavailable. However, based on the general reactivity of trithiocarbonates and
data from structurally related compounds, the following potential hazards and safety
precautions should be considered.

General Safety and Handling Workflow

The following diagram outlines a general workflow for the safe handling of pentyl
carbonotrithioate.
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Figure 1: General workflow for the safe handling of pentyl carbonotrithioate.
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Personal Protective Equipment (PPE)

Based on the handling recommendations for a similar compound, O-Pentyl S-(2-propen-1-yl)
carbonodithioate, the following PPE is recommended|[2]:

Equipment Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).

Wear fire/flame resistant and impervious
Skin Protection clothing. Chemical-resistant gloves (e.qg., nitrile)

should be worn.

_ _ If exposure limits are exceeded or irritation is
Respiratory Protection _ _
experienced, use a full-face respirator.

First-Aid Measures

The following first-aid measures are based on general laboratory safety and information for
related compounds[2]:

Exposure Route First-Aid Procedure

Inhalation Move the victim into fresh air.

i Take off contaminated clothing immediately.
Skin Contact )
Wash with plenty of water.

Eye Contact Rinse with pure water for at least 15 minutes.

Ingestion Rinse mouth with water.

In all cases of exposure, seek medical attention.

Experimental Protocols: Synthesis of Alkyl
Trithiocarbonates
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A specific, detailed protocol for the synthesis of pentyl carbonotrithioate is not readily
available in the reviewed literature. However, a general method for the synthesis of alkyl aryl
trithiocarbonates can be adapted. One common method involves the reaction of an alkyl halide
with carbon disulfide in the presence of a base.[1]

General Synthesis Pathway

The following diagram illustrates a generalized synthetic pathway for alkyl trithiocarbonates.
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Figure 2: Generalized synthetic pathway for pentyl carbonotrithioate.

Example Experimental Procedure (Adapted)

The following is a generalized procedure and should be optimized for the specific synthesis of
pentyl carbonotrithioate.

o Preparation of Reactants: Prepare a solution of pentyl halide (e.g., pentyl bromide) in a
suitable solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF).

o Reaction with Carbon Disulfide: In a separate reaction vessel, dissolve a base (e.g.,
potassium hydroxide) in the chosen solvent and cool the mixture in an ice bath. Slowly add
carbon disulfide to this solution while stirring.
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e Nucleophilic Substitution: Add the pentyl halide solution dropwise to the reaction mixture
containing the carbonotrithioate salt. The reaction is typically carried out at a controlled
temperature.

o Workup and Purification: After the reaction is complete, the mixture is typically quenched with
water and extracted with an organic solvent. The organic layer is then washed, dried, and the
solvent is removed under reduced pressure. The crude product may be purified by column
chromatography.

Fire-Fighting Measures

For related sulfur-containing organic compounds, the following fire-fighting measures are
recommended[2]:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Specific Hazards: The combustion of sulfur-containing compounds may produce toxic sulfur
oxides.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

o Disposal: Dispose of waste materials in accordance with all applicable federal, state, and
local regulations.

This guide provides a starting point for the safe handling and use of pentyl carbonotrithioate.
Due to the limited availability of specific data, a cautious and conservative approach to safety is
paramount. Always consult with your institution's environmental health and safety department
before beginning any work with this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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